Cas no 2097997-82-3 (3-Methyl-6-(pyridin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-Methyl-6-(pyridin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2097997-82-3
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 5727083
• PubChem ID: 122239051
• Update Time: 2025-05-21

3-Methyl-6-(pyridin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-pyridin-4-yl-1H-pyrimidine-2,4-dione
• 2097997-82-3
• starbld0027467
• 3-Methyl-6-(pyridin-4-yl)pyrimidine-2,4(1H,3H)-dione
• F1967-7245
• AKOS040812023
• 3-methyl-6-(pyridin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-(4-pyridinyl)-
• 3-Methyl-6-(pyridin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C10H9N3O2/c1-13-9(14)6-8(12-10(13)15)7-2-4-11-5-3-7/h2-6H,1H3,(H,12,15)
• InChI Key： RFTZXTUNZPQNIC-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1C)=O)C1C=CN=CC=1

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• pka: 8.44±0.40(Predicted)

Additional information on 3-Methyl-6-(pyridin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 3-Methyl-6-(pyridin-4-yl)-1,2,3,4-Tetrahydropyrimidine-2,4-Dione (CAS No 2097997-82-3)

3-Methyl-6-(pyridin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No 2097997-82-3) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidinediones, which are known for their versatile applications in drug design and materials science. The molecule's structure incorporates a pyridine ring at the 6-position and a methyl group at the 3-position, contributing to its unique chemical properties and reactivity.

The synthesis of 3-Methyl-6-(pyridin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multi-step organic reactions that highlight the importance of stereochemistry and regioselectivity in modern organic synthesis. Recent advancements in catalytic methods have enabled more efficient pathways for its production, making it more accessible for research and industrial applications.

One of the most promising areas of research involving this compound is its application in drug development. Studies have shown that tetrahydropyrimidinediones can act as scaffolds for bioactive molecules due to their ability to interact with various biological targets. For instance, 3-Methyl-6-(pyridin-4-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been investigated for its potential as an inhibitor of certain enzymes involved in metabolic disorders.

Moreover, the compound's electronic properties make it a candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which is crucial for applications in semiconductors and photovoltaic materials. Recent studies have explored its integration into polymer blends to enhance the performance of flexible electronics.

In terms of environmental impact, researchers have also examined the biodegradation pathways of CAS No 2097997-82-3 to assess its eco-friendliness. Findings suggest that under specific microbial conditions, the compound can undergo degradation into less harmful byproducts.

The versatility of 3-Methyl-6-(pyridin-4-y...